Cas no 1187-50-4 (L-Leucyl-glycyl-glycine)

• Product Name: L-Leucyl-glycyl-glycine
• CAS No: 1187-50-4
• MF: C₁₀H₁₉N₃O₄
• MW: 245.275562524796
• MDL: MFCD00065942
• CID: 223176
• Update Time: 2025-09-24

L-Leucyl-glycyl-glycine Chemical and Physical Properties

Names and Identifiers

• Glycine,L-leucylglycyl-
• Leu-Gly-Gly
• 2-[[2-[[(2S)-2-amino-4-methylpentanoyl]amino]acetyl]amino]acetic acid
• H-Leu-Gly-Gly-OH
• (L)-leucyl-glycylglycine
• Glycine,N-(N-L-leucylglycyl)
• L-Leucylglycylglycine
• L-LEUCYL-GLYCYL-GLYCINE
• L-Leucyl-glycyl-glycine,L-leucylglycylglycine
• L-LeucylglycylglycineA.R.
• L-LEU-GLY-GLY
• N-(N-L-leucylglycyl)glycine
• N-[(S)-2-Amino-4-methylpentanoyl]-Gly-Gly-OH
• L-Leucyl-glycyl-glycine

• MDL： MFCD00065942
• Inchi： 1S/C10H19N3O4/c1-6(2)3-7(11)10(17)13-4-8(14)12-5-9(15)16/h6-7H,3-5,11H2,1-2H3,(H,12,14)(H,13,17)(H,15,16)/t7-/m0/s1
• InChI Key： VWHGTYCRDRBSFI-ZETCQYMHSA-N
• SMILES： O=C([C@H](CC(C)C)N)NCC(NCC(=O)O)=O

Computed Properties

• Exact Mass: 245.13800
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: -3
• Topological Polar Surface Area: 122

Experimental Properties

• Color/Form: Not determined
• Density: 1.199±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: ~220 °C (dec.)
• Solubility: Soluble (245 g/l) (25 º C),
• PSA: 121.52000
• LogP: 0.15890
• Solubility: Not determined

L-Leucyl-glycyl-glycine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• FLUKA BRAND F CODES：3-10
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides
• Other Chemical Reagents